Cas no 1322749-05-2 (3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-(2-phenylpropyl)-1H-pyrazole-4-carboxamide)

• Product Name: 3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-(2-phenylpropyl)-1H-pyrazole-4-carboxamide
• CAS No: 1322749-05-2
• MF: C₂₁H₂₄N₄O₃S
• MW: 412.505263328552
• CID: 5404374
• Update Time: 2025-06-09

3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-(2-phenylpropyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-[[(4-methylphenyl)amino]sulfonyl]-N-(2-phenylpropyl)-1H-pyrazole-4-carboxamide
• 3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-(2-phenylpropyl)-1H-pyrazole-4-carboxamide

• Inchi： 1S/C21H24N4O3S/c1-14-9-11-18(12-10-14)25-29(27,28)21-19(16(3)23-24-21)20(26)22-13-15(2)17-7-5-4-6-8-17/h4-12,15,25H,13H2,1-3H3,(H,22,26)(H,23,24)
• InChI Key： DYGZDVIQBAXKMK-UHFFFAOYSA-N
• SMILES： N1C(S(NC2=CC=C(C)C=C2)(=O)=O)=C(C(NCC(C2=CC=CC=C2)C)=O)C(C)=N1

Computed Properties

• Exact Mass: 412.157
• Monoisotopic Mass: 412.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Density: 1.299±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.61±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-(2-phenylpropyl)-1H-pyrazole-4-carboxamide

3-Methyl-5-[(4-Methylphenyl)sulfamoyl]-N-(2-Phenylpropyl)-1H-pyrazole-4-carboxamide (CAS No. 1322749-05-2): A Comprehensive Overview

3-Methyl-5-[(4-methylphenyl)sulfamoyl]-N-(2-phenylpropyl)-1H-pyrazole-4-carboxamide (CAS No. 1322749-05-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The core structure of 3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-(2-phenylpropyl)-1H-pyrazole-4-carboxamide consists of a pyrazole ring substituted with a methyl group at the 3-position and a sulfamoyl group at the 5-position. The sulfamoyl group is further substituted with a 4-methylphenyl moiety, while the carboxamide group at the 4-position is N-substituted with a 2-phenylpropyl group. This intricate arrangement of functional groups imparts the compound with its distinctive pharmacological profile.

Recent studies have highlighted the potential of 3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-(2-phenylpropyl)-1H-pyrazole-4-carboxamide in various therapeutic areas. One notable application is its anti-inflammatory activity. Research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-(2-phenylpropyl)-1H-pyrazole-4-carboxamide has demonstrated significant analgesic effects. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound exhibits potent analgesic activity in both acute and chronic pain models. The mechanism of action appears to involve the modulation of nociceptive pathways, potentially through interactions with specific receptors or enzymes involved in pain signaling.

The anti-cancer potential of 3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-(2-phenylpropyl)-1H-pyrazole-4-carboxamide has also been explored. Preclinical studies have shown that this compound can inhibit the growth and proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antitumor effects are attributed to its ability to induce apoptosis and cell cycle arrest, as well as to inhibit angiogenesis and metastasis. These findings suggest that 3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-(2-phenylpropyl)-1H-pyrazole-4-carboxamide may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of 3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-(2-phenylpropyl)-1H-pyrazole-4-carboxamide have been extensively studied to understand its behavior in biological systems. Research indicates that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rate. These characteristics make it suitable for further development as an oral therapeutic agent.

Safety and toxicity profiles are crucial considerations in drug development. Preclinical toxicity studies have shown that 3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-(2-phenylpropyl)-1H-pyrazole-4-carboxamide is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-methyl-5-[(4-methylphenyl)sulfamoyl]-N-(2-phenylpropyr)-1H-pyrazole-4-carboxamide (CAS No. 1322749-05-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory, analgesic, and anti-cancer therapies.